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Compound of Interest

Compound Name: Tricalcium dinitride

Cat. No.: B13399361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the single crystal growth of

tricalcium dinitride (Ca₃N₂), a material of interest for various applications, including as a

precursor for other nitrides and in catalysis.[1][2] These guidelines are intended for researchers

in materials science, chemistry, and drug development who require high-purity single crystals of

Ca₃N₂ for their studies.

Overview of Tricalcium Dinitride (Ca₃N₂)
Tricalcium dinitride is a red-brown crystalline solid and an ionic compound.[3] It exists in

multiple polymorphic forms, with the α-Ca₃N₂ phase being the most stable under ambient

conditions.[1][3] The metastable β-Ca₃N₂ transforms to the α-phase at approximately 810 K.[4]

A high-pressure γ-Ca₃N₂ phase has also been synthesized.[5] The synthesis of Ca₃N₂ is

challenged by the high reactivity of calcium metal and the stability of the nitrogen molecule.[6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of α-Ca₃N₂ is presented in Table 1.

This data is essential for understanding the material's behavior during synthesis and handling.
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Property Value References

Chemical Formula Ca₃N₂ [3]

Molar Mass 148.25 g/mol

Crystal System Cubic [3]

Space Group Ia-3 [3]

Lattice Parameter (a) 11.432 Å [3]

Density ~2.67 g/cm³ [3]

Melting Point 1195 °C [3]

Appearance Red-brown crystalline solid [3]

Reactivity
Highly reactive with water and

moisture
[3]

Table 1: Physical and Chemical Properties of α-Tricalcium Dinitride.

Single Crystal Growth Methodologies
The growth of high-quality single crystals of Ca₃N₂ requires careful control of experimental

parameters to overcome challenges such as the high melting point of the compound and the

reactivity of the precursors. The recommended approach is a slow-cooling flux method,

specifically an "autoflux" or self-flux method using a calcium-rich melt.

Autoflux (Self-Flux) Growth of α-Ca₃N₂ Single Crystals
This method utilizes an excess of molten calcium as the flux to dissolve Ca₃N₂ powder. By

slowly cooling the calcium-rich melt, single crystals of α-Ca₃N₂ can be precipitated.

Experimental Protocol:

Precursor Preparation:

All handling of starting materials must be performed in an inert atmosphere (e.g., a

glovebox filled with argon) to prevent oxidation and reaction with moisture.[3]
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Use high-purity calcium metal (chunks or granules) and α-Ca₃N₂ powder.

Crucible Selection and Sealing:

Due to the high reactivity of molten calcium, the choice of crucible material is critical.

Molybdenum (Mo), tungsten (W), or tantalum (Ta) crucibles are recommended due to their

high melting points and relative inertness to molten calcium.

Place the calcium metal and Ca₃N₂ powder in the crucible. A starting composition with a

significant excess of calcium is recommended to ensure a low-lying liquidus temperature.

The crucible should be sealed, for example, within a quartz ampoule under vacuum to

prevent the loss of volatile calcium at high temperatures and to protect the melt from

atmospheric contamination.[6]

Furnace Program:

Place the sealed ampoule in a programmable tube furnace.

Heating: Ramp the temperature to 1150 °C.[6] This temperature is above the melting point

of calcium (842 °C) and allows for the dissolution of Ca₃N₂ in the molten calcium flux.

Soaking: Dwell at 1150 °C for 10 hours to ensure complete homogenization of the melt.[6]

Cooling: Slowly cool the furnace to 750 °C over a period of two weeks.[6] This slow

cooling rate is crucial for promoting the growth of large, high-quality single crystals and

minimizing spontaneous nucleation.

Final Cooling: After the slow cooling phase, the furnace can be turned off to cool to room

temperature.

Crystal Separation:

Once at a temperature above the melting point of the flux but below the decomposition

temperature of the crystals (e.g., 750 °C), the excess calcium flux can be separated from

the grown Ca₃N₂ crystals.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://en.wikipedia.org/wiki/Calcium
https://en.wikipedia.org/wiki/Calcium
https://en.wikipedia.org/wiki/Calcium
https://en.wikipedia.org/wiki/Calcium
https://en.wikipedia.org/wiki/Calcium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13399361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A common technique is to quickly invert the ampoule and centrifuge it while still hot.[6]

This forces the molten flux to separate from the solid crystals.

The crystals can then be retrieved from the crucible in an inert atmosphere.

Logical Flow of Autoflux Crystal Growth:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://en.wikipedia.org/wiki/Calcium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13399361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Precursors
(Ca metal, Ca3N2 powder)

in Glovebox

Load into
Crucible (Mo, W, or Ta)

Seal Crucible in
Quartz Ampoule

Place in
Programmable Furnace

Heat to 1150 °C

Soak for 10 hours

Slow Cool to 750 °C
(over 2 weeks)

Separate Crystals from Flux
(High-Temperature Centrifugation)

Retrieve Single Crystals
in Glovebox

End

Click to download full resolution via product page

Caption: Workflow for the autoflux growth of α-Ca₃N₂ single crystals.
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Synthesis of Metastable β-Ca₃N₂
The metastable β-Ca₃N₂ phase can be prepared at lower temperatures. While this protocol is

for polycrystalline material, it provides the foundation for attempts at single crystal growth,

potentially through vapor transport or a modified flux method at these lower temperatures.

Experimental Protocol:

Reactants: Use freshly distilled calcium metal and high-purity nitrogen gas.[4]

Reaction Setup: Place the calcium metal in a suitable reaction vessel (e.g., an alumina boat

within a tube furnace).

Reaction Conditions: Heat the calcium metal to 700 K (427 °C) under a flow of nitrogen gas.

[4]

Transformation: The β-Ca₃N₂ phase forms under these conditions. It is important to note that

this phase will transform to the stable α-phase if heated to approximately 810 K (537 °C).[4]

Characterization of Ca₃N₂ Single Crystals
After successful growth, the obtained crystals should be characterized to confirm their phase,

structure, and quality.
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Technique Purpose Expected Outcome

Single-Crystal X-ray Diffraction

(SC-XRD)

To determine the crystal

structure, lattice parameters,

and phase purity.

Confirmation of the cubic α-

Ca₃N₂ structure (space group

Ia-3) or the rhombohedral β-

Ca₃N₂ structure.

Powder X-ray Diffraction

(PXRD)

To confirm the bulk phase

purity of the crystalline product.

Diffraction pattern matching

the known pattern for α-Ca₃N₂

or β-Ca₃N₂.

Scanning Electron Microscopy

(SEM)

To observe the morphology

and size of the grown crystals.

Well-faceted crystals indicative

of slow, controlled growth.

Energy-Dispersive X-ray

Spectroscopy (EDS/EDX)

To determine the elemental

composition and check for

impurities.

Stoichiometric ratio of Ca:N

close to 3:2, with minimal

oxygen or other contaminants.

Table 2: Characterization Techniques for Ca₃N₂ Single Crystals.

Logical Relationship of Characterization Techniques:

Successful Crystal Growth
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Caption: Interrelation of characterization methods for Ca₃N₂ single crystals.
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Safety Precautions
Handling of Calcium Metal: Calcium metal is highly reactive and can ignite in air, especially

when finely divided. It reacts with water to produce flammable hydrogen gas. All handling

should be done in an inert atmosphere.

Handling of Ca₃N₂: Tricalcium dinitride reacts with moisture to produce ammonia gas,

which is toxic and corrosive. Handle in a well-ventilated area or in an inert atmosphere

glovebox.

High-Temperature Operations: The use of high-temperature furnaces requires appropriate

personal protective equipment (PPE), including thermal gloves and safety glasses. Ensure

the furnace is properly maintained and operated according to the manufacturer's instructions.

Sealed Ampoules: Heating sealed ampoules can lead to a buildup of pressure. Ensure the

ampoules are properly prepared and use a blast shield during heating.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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